![molecular formula C32H39NO10 B1251802 [9-Acetyloxy-6-(acetyloxymethyl)-18-hydroxy-2,6,10-trimethyl-16-oxo-14-pyridin-3-yl-11,15-dioxatetracyclo[8.8.0.02,7.012,17]octadeca-12(17),13-dien-5-yl] propanoate](/img/structure/B1251802.png)
[9-Acetyloxy-6-(acetyloxymethyl)-18-hydroxy-2,6,10-trimethyl-16-oxo-14-pyridin-3-yl-11,15-dioxatetracyclo[8.8.0.02,7.012,17]octadeca-12(17),13-dien-5-yl] propanoate
Overview
Description
[9-Acetyloxy-6-(acetyloxymethyl)-18-hydroxy-2,6,10-trimethyl-16-oxo-14-pyridin-3-yl-11,15-dioxatetracyclo[8.8.0.02,7.012,17]octadeca-12(17),13-dien-5-yl] propanoate is a natural product found in Aspergillus fumigatus with data available.
Scientific Research Applications
Synthesis and Chemical Properties
- The synthesis of furanoid esters from naturally occurring unsaturated fatty esters has been explored, which could potentially include the synthesis of compounds similar to the one (Jie & Lam, 1977).
- Research on the synthesis of methyl-substituted acetyl-1-oxaspiro[4.5]decanes has provided insights into novel woody–ambery odorants with improved bioavailability, which could be relevant for compounds with similar structures (Kraft & Popaj, 2008).
Applications in Organic Chemistry
- The regio- and stereoselectivity of the MCPBA-epoxidation of methyl dimorphecolate and derivatives, including compounds similar to the one , have been investigated, highlighting its potential in organic synthesis (Tassignon et al., 1995).
- Studies on the condensation reaction between 2-acetylpyridine and 2-formylpyridine have provided insights into the synthesis and structure of complex compounds, which could be relevant for understanding the chemistry of similar compounds (Rusnac et al., 2020).
Biological and Pharmacological Research
- There is research on Strecker-type degradation of amino acids by methyl epoxy esters, which could offer insights into the biological reactivity of similar compounds (Zamora et al., 2005).
- The synthesis and herbicidal activities of novel compounds, including those with pyridin-2-yl-oxy groups, have been explored, indicating potential agricultural applications (Xu et al., 2017).
properties
Product Name |
[9-Acetyloxy-6-(acetyloxymethyl)-18-hydroxy-2,6,10-trimethyl-16-oxo-14-pyridin-3-yl-11,15-dioxatetracyclo[8.8.0.02,7.012,17]octadeca-12(17),13-dien-5-yl] propanoate |
|---|---|
Molecular Formula |
C32H39NO10 |
Molecular Weight |
597.7 g/mol |
IUPAC Name |
[9-acetyloxy-6-(acetyloxymethyl)-18-hydroxy-2,6,10-trimethyl-16-oxo-14-pyridin-3-yl-11,15-dioxatetracyclo[8.8.0.02,7.012,17]octadeca-12(17),13-dien-5-yl] propanoate |
InChI |
InChI=1S/C32H39NO10/c1-7-25(36)42-23-10-11-30(4)22(31(23,5)16-39-17(2)34)14-24(40-18(3)35)32(6)28(30)27(37)26-21(43-32)13-20(41-29(26)38)19-9-8-12-33-15-19/h8-9,12-13,15,22-24,27-28,37H,7,10-11,14,16H2,1-6H3 |
InChI Key |
ORMKQTVTTFTZHC-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)OC1CCC2(C(C1(C)COC(=O)C)CC(C3(C2C(C4=C(O3)C=C(OC4=O)C5=CN=CC=C5)O)C)OC(=O)C)C |
synonyms |
pyripyropene D |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methoxy-N-[(4-oxo-1-phenylcyclohexyl)methyl]Benzamide](/img/structure/B1251724.png)
![3-[(E)-2-[1-(2-amino-2-oxoethyl)pyridin-1-ium-4-yl]sulfanylethenyl]-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate](/img/structure/B1251734.png)
